Cas no 380328-11-0 (N-[(4-chlorophenyl)(2-methyl-1H-indol-3-yl)methyl]-4-methylpyridin-2-amine)

• Product Name: N-[(4-chlorophenyl)(2-methyl-1H-indol-3-yl)methyl]-4-methylpyridin-2-amine
• CAS No: 380328-11-0
• MF: C₂₂H₂₀ClN₃
• MW: 361.867303848267
• CID: 5025818
• Update Time: 2025-08-05

N-[(4-chlorophenyl)(2-methyl-1H-indol-3-yl)methyl]-4-methylpyridin-2-amine Chemical and Physical Properties

Names and Identifiers

• N-[(4-chlorophenyl)-(2-methyl-1H-indol-3-yl)methyl]-4-methyl-2-pyridinamine
• N-((4-chlorophenyl)(2-methyl-1H-indol-3-yl)methyl)-4-methylpyridin-2-amine
• ChemDiv3_007371
• N-[(4-chlorophenyl)(2-methyl-1H-indol-3-yl)methyl]-4-methylpyridin-2-amine
• Oprea1_807100
• Oprea1_862580
• HMS1493P01
• STK966259
• N-[(4-chlorophenyl)-(2-methyl-1H-indol-3-yl)methyl]-4-methylpyridin-2-amine
• IDI1_025281
• ST50037590
• Q2

• Inchi： 1S/C22H20ClN3/c1-14-11-12-24-20(13-14)26-22(16-7-9-17(23)10-8-16)21-15(2)25-19-6-4-3-5-18(19)21/h3-13,22,25H,1-2H3,(H,24,26)
• InChI Key： NFJXZWXCLRCTGM-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C(C1=C(C)NC2C=CC=CC1=2)NC1C=C(C)C=CN=1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 451
• XLogP3: 5.9
• Topological Polar Surface Area: 40.7

Additional information on N-[(4-chlorophenyl)(2-methyl-1H-indol-3-yl)methyl]-4-methylpyridin-2-amine

N-[(4-chlorophenyl)(2-methyl-1H-indol-3-yl)methyl]-4-methylpyridin-2-amine (CAS No. 380328-11-0): A Comprehensive Overview

N-[(4-chlorophenyl)(2-methyl-1H-indol-3-yl)methyl]-4-methylpyridin-2-amine (CAS No. 380328-11-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, with its unique structural features, exhibits potential applications in drug discovery and development. The presence of both indole and pyridine moieties in its structure makes it a promising candidate for targeting various biological pathways.

The compound's molecular formula and weight, along with its precise chemical properties, are of particular interest to researchers. Its 4-chlorophenyl group enhances its binding affinity to certain receptors, while the 2-methyl-1H-indol-3-yl moiety contributes to its stability and solubility. These characteristics make N-[(4-chlorophenyl)(2-methyl-1H-indol-3-yl)methyl]-4-methylpyridin-2-amine a versatile molecule for further study.

Recent trends in pharmaceutical research highlight the growing demand for small-molecule inhibitors and targeted therapies. This compound aligns well with these trends, as its structure suggests potential activity against specific enzymes or receptors. Researchers are particularly interested in its possible role in neurodegenerative diseases and inflammatory conditions, given the biological relevance of its structural components.

The synthesis of N-[(4-chlorophenyl)(2-methyl-1H-indol-3-yl)methyl]-4-methylpyridin-2-amine involves multi-step organic reactions, with careful attention to yield and purity. Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are crucial for characterizing this compound. These methods ensure the accurate identification and quality control of the substance, which is essential for research applications.

In the context of drug discovery, this compound's potential as a lead molecule is being explored. Its ability to interact with biological targets while maintaining favorable pharmacokinetic properties makes it a valuable subject for further investigation. The 4-methylpyridin-2-amine segment, in particular, is known to contribute to enhanced bioavailability and metabolic stability.

The market for specialized research chemicals like N-[(4-chlorophenyl)(2-methyl-1H-indol-3-yl)methyl]-4-methylpyridin-2-amine has expanded significantly in recent years. Pharmaceutical companies and academic institutions are increasingly seeking such compounds for their high-throughput screening programs. The demand is driven by the need for novel therapeutic agents and the growing emphasis on precision medicine approaches.

From a safety and handling perspective, this compound requires standard laboratory precautions. While not classified as hazardous under normal conditions, proper personal protective equipment and ventilation systems should be used when handling it. Researchers should consult the material safety data sheet (MSDS) for specific guidelines.

The future prospects for N-[(4-chlorophenyl)(2-methyl-1H-indol-3-yl)methyl]-4-methylpyridin-2-amine appear promising. As research into its biological activities progresses, it may emerge as a key player in developing new pharmaceutical formulations. The compound's structural complexity and potential for modification offer numerous opportunities for medicinal chemistry optimization.

For researchers interested in this compound, several key questions are frequently asked: What are the optimal storage conditions for CAS 380328-11-0? How does its solubility profile affect experimental design? What are the most promising biological targets for this molecule? Addressing these questions through ongoing research will further elucidate the compound's full potential.

In conclusion, N-[(4-chlorophenyl)(2-methyl-1H-indol-3-yl)methyl]-4-methylpyridin-2-amine represents an exciting area of research in modern pharmaceutical science. Its unique chemical structure and potential biological activities make it a compound worth watching as new discoveries emerge in the field of drug development and therapeutic innovation.